Cas no 1807298-00-5 (Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate)

• Product Name: Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate
• CAS No: 1807298-00-5
• MF: C₁₂H₁₁F₂NO₂S
• MW: 271.283048868179
• CID: 4943877
• Update Time: 2025-10-28

Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate

• Inchi： 1S/C12H11F2NO2S/c1-2-17-11(16)4-7-3-8(6-15)10(18)5-9(7)12(13)14/h3,5,12,18H,2,4H2,1H3
• InChI Key： WQDKZKPBDUTHIU-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(CC(=O)OCC)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate

Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate (CAS No. 1807298-00-5): A Comprehensive Overview

Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate, identified by its CAS number 1807298-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This molecule, featuring a complex aromatic structure with functional groups such as cyano, difluoromethyl, and thiol, has garnered attention for its potential applications in drug discovery and development. The unique combination of these substituents imparts distinct chemical properties that make it a valuable candidate for further investigation.

The Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate molecule belongs to a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The presence of a cyano group at the 5-position and a difluoromethyl group at the 2-position enhances the electron-withdrawing effect, which can influence the reactivity and binding affinity of the compound. Additionally, the thiol group at the 4-position provides a site for further functionalization, allowing for the development of derivatives with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This has opened up new avenues for exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments indicate that it exhibits inhibitory activity against certain enzymes, which could be relevant for treating inflammatory diseases and metabolic disorders. The difluoromethyl group, in particular, has been shown to enhance binding affinity in several drug candidates, suggesting that it may play a crucial role in the pharmacodynamics of Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate.

The thiol group in this molecule also presents an opportunity for further chemical modification. Thiol-based compounds are known to participate in various biological processes, including redox signaling and enzyme inhibition. By leveraging this functional group, researchers can design derivatives that exhibit enhanced selectivity or potency against specific targets. This flexibility makes Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate a promising scaffold for structure-based drug design.

One of the most exciting aspects of this compound is its potential application in the development of next-generation therapeutics. The growing demand for targeted therapies has spurred interest in small molecules that can modulate biological pathways with high precision. Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate, with its unique structural features, could serve as a key intermediate in creating such agents.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate more efficiently than ever before. This has reduced costs and timelines, making it more feasible to explore its potential in drug development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The presence of two fluorine atoms in Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate suggests that it may exhibit improved pharmacokinetic profiles compared to analogous compounds without fluorine substituents.

As research continues to uncover new applications for this compound, it is likely that its importance will only grow. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible therapeutic benefits. The journey from laboratory discovery to clinical application is long and challenging, but compounds like Ethyl 5-cyano-2-difluoromethyl-4-mercaptophenylacetate hold great promise for addressing unmet medical needs.